N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H14N2O4/c1-8-10(7-14-19-8)13(16)15-11-6-9(17-2)4-5-12(11)18-3/h4-7H,1-3H3,(H,15,16)
• InChI Key: BOUAOUJUYWBIAS-UHFFFAOYSA-N
• SMILES: CC1=C(C=NO1)C(=O)NC2=C(C=CC(=C2)OC)OC

Description

N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide, also known as ACPD, is a chemical compound that belongs to the class of isoxazolecarboxamides. It is widely used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide involves its interaction with glutamate receptors, specifically the metabotropic glutamate receptors (mGluRs). N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide acts as an agonist of mGluRs, which leads to the activation of intracellular signaling pathways. This activation results in the modulation of synaptic transmission and neuronal excitability.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has been shown to have various biochemical and physiological effects. It has been demonstrated to modulate synaptic transmission in the hippocampus, which is involved in learning and memory. N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has also been shown to increase the release of dopamine in the striatum, which is involved in reward and motivation. Additionally, N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has been shown to have anticonvulsant effects and to protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has several advantages for lab experiments. It is a potent and selective agonist of mGluRs, which allows for the specific modulation of these receptors. N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide is also stable and has a long half-life, which makes it suitable for in vitro and in vivo experiments. However, N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

For the study of N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide include the development of new drugs and the investigation of its role in synaptic plasticity and neurological disorders.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide involves the reaction of 2,5-dimethoxybenzaldehyde with methylamine to form N-(2,5-dimethoxyphenyl)methylamine. This intermediate is then reacted with ethyl isoxazole-4-carboxylate in the presence of a catalyst to form N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide. This method has been widely used for the synthesis of N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide and has been optimized to produce high yields of the compound.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has been extensively used in scientific research for its potential applications in various fields. It has been studied for its effects on the central nervous system, including its ability to modulate glutamate receptors. N-(2,5-dimethoxyphenyl)-5-methyl-4-isoxazolecarboxamide has also been studied for its potential therapeutic applications in the treatment of various neurological disorders, such as epilepsy, Parkinson's disease, and Alzheimer's disease.